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Compound of Interest

Compound Name: N-Boc-PEG9-alcohol

Cat. No.: B8090320 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of N-Boc-PEG9-alcohol. Adherence to these procedures is

essential for ensuring personnel safety and environmental protection.

N-Boc-PEG9-alcohol is a valuable tool in drug development and scientific research, utilized as

a hydrophilic PEG linker.[1] Its unique properties, however, necessitate specific handling and

disposal procedures to mitigate potential risks. The primary hazards associated with this

compound are that it is harmful if swallowed and very toxic to aquatic life with long-lasting

effects.

Essential Safety Information at a Glance
A thorough understanding of the chemical properties of N-Boc-PEG9-alcohol is the first step

toward safe handling. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C23H47NO11

Molecular Weight 513.62 g/mol

Storage Temperature -20°C

Solubility Water, DMSO, DCM, DMF[1]
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Operational Plan: A Step-by-Step Protocol for Safe
Handling
To minimize exposure and ensure a safe laboratory environment, a systematic approach to

handling N-Boc-PEG9-alcohol is mandatory. This involves a combination of engineering

controls, appropriate personal protective equipment (PPE), and stringent handling procedures.

Engineering Controls
Ventilation: All handling of N-Boc-PEG9-alcohol, especially when in powdered form, should

be conducted in a well-ventilated area. A chemical fume hood is highly recommended to

minimize the risk of inhalation.

Designated Area: Establish a designated area for the handling of this compound. This area

should be clearly marked and equipped with the necessary safety equipment, including an

eyewash station and a safety shower.

Containment: Use containment strategies, such as working on a disposable bench liner, to

prevent the spread of the chemical in case of a spill.

Personal Protective Equipment (PPE)
The selection and proper use of PPE is the most critical barrier between the researcher and

potential chemical exposure.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)
To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from dust

particles and splashes.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

NIOSH-approved respirator (if

handling large quantities or if

dust is generated)

To prevent inhalation of fine

particles.

Handling Procedures
Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for N-Boc-PEG9-alcohol.

Ensure all necessary PPE is available and in good condition.

Prepare the designated handling area and ensure it is clean and uncluttered.

During Handling:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.[2]

Wash hands thoroughly after handling the compound.

If the compound is in powdered form, handle it carefully to avoid creating dust.

Post-Handling:

Clean the work area thoroughly after use.
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Properly remove and dispose of contaminated PPE.

Store N-Boc-PEG9-alcohol in a tightly sealed container at the recommended temperature

of -20°C.[1]

Disposal Plan: Ensuring Environmental Protection
The aquatic toxicity of N-Boc-PEG9-alcohol necessitates a stringent and compliant disposal

plan. Improper disposal can have long-lasting negative effects on the environment.

Key Disposal Principles:

Do Not Dispose Down the Drain: Under no circumstances should N-Boc-PEG9-alcohol or

its containers be disposed of down the sink or in regular trash. This is to prevent

contamination of waterways and aquatic ecosystems.

Segregate Waste: All waste contaminated with N-Boc-PEG9-alcohol, including unused

product, contaminated labware, and PPE, should be collected in a designated, properly

labeled hazardous waste container.

Engage a Licensed Waste Disposal Contractor: The disposal of this chemical waste must be

handled by a licensed and certified hazardous waste disposal company.[3] These companies

are equipped to manage and dispose of chemical waste in accordance with all federal, state,

and local regulations.

Step-by-Step Disposal Protocol:
Waste Collection:

Place all solid waste (e.g., contaminated gloves, wipes, weigh boats) into a clearly labeled,

sealed plastic bag and then into the designated hazardous waste container.

Collect all liquid waste containing N-Boc-PEG9-alcohol in a compatible, leak-proof

hazardous waste container.

Labeling:
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Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "N-Boc-PEG9-alcohol," and any other components of the waste stream.

Storage:

Store the sealed hazardous waste container in a designated, secure area away from

general laboratory traffic until it is collected by the disposal contractor.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal.

Visualizing the Workflow for Safe Handling and
Disposal
To provide a clear and immediate understanding of the necessary procedures, the following

diagram outlines the logical flow for the safe handling and disposal of N-Boc-PEG9-alcohol.
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Safe Handling and Disposal Workflow for N-Boc-PEG9-alcohol
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Caption: Workflow for the safe handling and disposal of N-Boc-PEG9-alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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